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Compound of Interest

Compound Name: 2-Chloro-1,1,1-triethoxyethane

Cat. No.: B1580697 Get Quote

When specific toxicological and safety data for a compound is unavailable, a common and

accepted starting point is the analysis of structurally related molecules. For Triethyl 2-

chloroorthoacetate, we can infer potential hazards by examining the safety profiles of:

Triethyl orthoacetate: The parent compound without the chloro group.

Triethyl orthoformate: A similar orthoester.

Other chlorinated compounds and phosphonoacetates to understand the potential influence

of the chloro- and acetate-moieties.

It is imperative to understand that this analog-based assessment provides potential, not

definitive, hazards. The introduction of a chloro- group can significantly alter the reactivity,

toxicity, and overall safety profile of the molecule.

Hazard Identification from Analogous Compounds
Based on the Safety Data Sheets of structurally related compounds, we can anticipate a range

of potential hazards for Triethyl 2-chloroorthoacetate.

GHS Classification of Analogous Compounds
The following table summarizes the GHS classifications for compounds structurally related to

Triethyl 2-chloroorthoacetate. This data is instrumental in anticipating the hazard profile.
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Compound GHS Classification Source

Triethyl orthoacetate

Flammable liquids - Category

3; Skin corrosion/irritation -

Category 2; Serious eye

damage/eye irritation -

Category 2

[1][2]

Triethyl orthoformate Flammable liquids - Category 3

Triethyl 2,2-dichloro-2-

phosphonoacetate

Skin irritation - Category 2; Eye

irritation - Category 2; Specific

target organ toxicity – single

exposure - Category 3

[3]

Triethyl phosphonoacetate

Serious eye damage/eye

irritation - Category 2A;

Hazardous to the aquatic

environment, long-term hazard

- Category 2

[4]

From this data, it is reasonable to hypothesize that Triethyl 2-chloroorthoacetate is likely to be a

flammable liquid and an irritant to the skin and eyes. The presence of the chloro- group could

also introduce other toxicological concerns that require further investigation.

Comprehensive Safety Protocols
Given the anticipated hazards, the following protocols are recommended for handling Triethyl

2-chloroorthoacetate. These protocols are designed to be self-validating, ensuring a high

margin of safety in the absence of specific data.

Personal Protective Equipment (PPE)
A stringent PPE protocol is non-negotiable. The following diagram outlines the minimum

required PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC139650025&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/O0105_EU_6N.pdf
https://www.xixisys.com/substances/5823-12-1
https://file.medchemexpress.com/batch_PDF/HY-Y0677/Triethyl-phosphonoacetate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minimum PPE for Handling Triethyl 2-chloroorthoacetate

Chemical Splash Goggles
(EN166 or OSHA 1910.133 compliant)

Proceed with Work

Chemical-Resistant Gloves
(e.g., Nitrile, Neoprene)

Inspect before use
Flame-Retardant Lab Coat Respirator (if vapors/aerosols are generated)

Before Handling

Click to download full resolution via product page

Caption: Essential Personal Protective Equipment (PPE) for handling Triethyl 2-

chloroorthoacetate.

Engineering Controls
Ventilation: All work with Triethyl 2-chloroorthoacetate must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[5]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[5]

Ignition Sources: Due to its likely flammability, all sources of ignition (e.g., open flames, hot

plates, static electricity) must be eliminated from the handling area. Use spark-proof tools

and explosion-proof equipment.[1][5][6]

Handling and Storage
Handling: Avoid contact with skin and eyes.[1] Do not breathe vapors or mists.[1] Use non-

sparking tools and take precautionary measures against static discharges. Ground and bond

containers when transferring material.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for flammable liquids.[1][5] Keep away from heat, sparks, and open flames.[5] The material
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may be moisture-sensitive; store protected from moisture.[1][5]

Incompatible Materials: Keep away from strong oxidizing agents and acids.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1][5]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention

if irritation develops or persists.

[1][5]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[5]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Seek immediate

medical attention.

[5]

Accidental Release Measures
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The following workflow should be initiated in the event of a spill.

Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all ignition sources

Don appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect residue using spark-proof tools

Place in a suitable, closed container for disposal

Clean the affected area

Report Incident

Click to download full resolution via product page
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Caption: Step-by-step workflow for responding to an accidental release.

Fire-Fighting Measures: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam

to extinguish a fire.[1] Water spray can be used to cool fire-exposed containers.[5][7] Vapors

are likely heavier than air and may travel to a source of ignition and flash back.[5]

Toxicological and Ecological Information
Toxicology: The toxicological properties of Triethyl 2-chloroorthoacetate have not been fully

investigated.[1] Based on analogs, it may cause skin and eye irritation.[1][2][3] Ingestion may

be harmful and cause gastrointestinal irritation.[5] Inhalation may cause respiratory tract

irritation.[5]

Ecotoxicity: The ecotoxicological effects are unknown. It is prudent to prevent the material

from entering drains or waterways.[1]

Disposal Considerations
Waste material must be disposed of in accordance with local, state, and federal regulations.

Dispose of contents/container to an approved waste disposal plant.[1] Do not mix with other

waste. Handle uncleaned containers as you would the product itself.

Conclusion: A Proactive Stance on Safety
The responsible use of novel chemical compounds like Triethyl 2-chloroorthoacetate in a

research and development setting demands a proactive and conservative approach to safety.

By leveraging data from structural analogs and adhering to the rigorous protocols outlined in

this guide, scientists can mitigate potential risks and maintain a safe laboratory environment.

This framework of hazard identification, risk assessment, and control should be considered a

mandatory procedure for any chemical for which a verified Safety Data Sheet is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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